4-Hydroxy-4-[2-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]cyclohexa-2,5-dien-1-one
4-Hydroxy-4-[2-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]cyclohexa-2,5-dien-1-one
Brand Name:
Vulcanchem
CAS No.:
40661-45-8
VCID:
VC0211721
InChI:
InChI=1S/C14H20O8/c15-7-9-10(17)11(18)12(19)13(22-9)21-6-5-14(20)3-1-8(16)2-4-14/h1-4,9-13,15,17-20H,5-7H2/t9-,10-,11+,12-,13-/m0/s1
SMILES:
C1=CC(C=CC1=O)(CCOC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula:
C14H20O8
Molecular Weight:
316.3 g/mol
4-Hydroxy-4-[2-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]cyclohexa-2,5-dien-1-one
CAS No.: 40661-45-8
Reference Standards
VCID: VC0211721
Molecular Formula: C14H20O8
Molecular Weight: 316.3 g/mol
CAS No. | 40661-45-8 |
---|---|
Product Name | 4-Hydroxy-4-[2-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]cyclohexa-2,5-dien-1-one |
Molecular Formula | C14H20O8 |
Molecular Weight | 316.3 g/mol |
IUPAC Name | 4-hydroxy-4-[2-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]cyclohexa-2,5-dien-1-one |
Standard InChI | InChI=1S/C14H20O8/c15-7-9-10(17)11(18)12(19)13(22-9)21-6-5-14(20)3-1-8(16)2-4-14/h1-4,9-13,15,17-20H,5-7H2/t9-,10-,11+,12-,13-/m0/s1 |
Standard InChIKey | VTVARPTUBCBNJX-WJTVCTBASA-N |
Isomeric SMILES | C1=CC(C=CC1=O)(CCO[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)CO)O)O)O)O |
SMILES | C1=CC(C=CC1=O)(CCOC2C(C(C(C(O2)CO)O)O)O)O |
Canonical SMILES | C1=CC(C=CC1=O)(CCOC2C(C(C(C(O2)CO)O)O)O)O |
Appearance | Powder |
PubChem Compound | 3084796 |
Last Modified | Nov 11 2021 |
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